Cas no 256523-59-8 (Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-)

Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)- structure
256523-59-8 structure
Product Name:Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-
CAS No:256523-59-8
MF:C13H9F2NO3
MW:265.212270498276
CID:1427025
PubChem ID:17859302
Update Time:2025-04-20

Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-
    • 2-benzyloxy-4,6-difluoronitrobenzene
    • DB-338122
    • 256523-59-8
    • SCHEMBL2434879
    • YOKPUTOXWQZWBO-UHFFFAOYSA-N
    • Inchi: 1S/C13H9F2NO3/c14-10-6-11(15)13(16(17)18)12(7-10)19-8-9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: YOKPUTOXWQZWBO-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(=C1[N+](=O)[O-])OCC1C=CC=CC=1)F

Computed Properties

  • Exact Mass: 265.05507
  • Monoisotopic Mass: 265.05504947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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